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Compound of Interest

Compound Name: GSK-3|A inhibitor 6
Cat. No.: B14887652
Get Quote

Part 1: Emergency Overview & Chemical Identity

Critical Note on Nomenclature: "GSK-3[3 Inhibitor 6" most commonly refers to GSK-3[ Inhibitor
VI (2-Chloro-1-(4,5-dibromo-thiophen-2-yl)-ethanone), a cell-permeable, irreversible inhibitor.[1]
Unlike reversible ATP-competitive inhibitors, this compound is an alkylating agent (halomethyl
ketone). It covalently modifies the enzyme, meaning it possesses higher chemical reactivity
and toxicity risks than standard kinase inhibitors [1, 2].

Chemical Profile
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Property Specification

Common Name GSK-3p Inhibitor VI (Inhibitor 6)

CAS Number 62673-69-2

Molecular Formula CeH3Br2CIOS

Mechanism Irreversible Alkylating Agent (Covalent
modification of Cys-199)

Physical State Orange Solid / Powder

Solubility DMSO (5 mg/mL), Ethanol (1 mg/mL)

] Skin/Eye Irritant, Target Organ Toxicity, Aquatic
Primary Hazard o
Toxicity

Part 2: Waste Classification & Segregation Strategy

Core Directive: Due to its biological activity and halogenated organic nature, GSK-3[3 Inhibitor 6
must NEVER be disposed of down the drain or in general trash. It is classified as Hazardous
Chemical Waste and requires destruction via high-temperature incineration.

Segregation Logic

Effective disposal starts with segregation at the point of generation. Use the following
classification system:

o Stream A: High-Concentration Solids. Unused stock powder or expired vials.
o Stream B: Halogenated Solvents. Stock solutions dissolved in DMSO or Chloroform.

o Stream C: Trace-Contaminated Solids. Gloves, pipette tips, weighing boats.

Diagram 1: Waste Segregation Decision Matrix

This self-validating workflow ensures no hazardous material enters municipal waste streams.
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Click to download full resolution via product page

Caption: Decision matrix for segregating GSK-3[ Inhibitor 6 waste streams to ensure
compliance with incineration protocols.

Part 3: Detailed Disposal Protocols
Protocol A: Disposal of Solid Stock (Pure Compound)

Context: Expired or degraded stock powder (CAS 62673-69-2) is a concentrated hazardous
agent.

o Do Not Empty: Keep the chemical in its original glass vial. Do not attempt to pour the powder
into a secondary container, as this increases inhalation risk.

e Seal and Bag: Tightly cap the vial. Place the vial into a clear, sealable plastic bag (e.g.,
Ziploc) to contain any potential leakage.
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» Labeling: Apply a hazardous waste label to the outer bag.
o Required Fields: "Hazardous Waste - Toxic Solid."
o Constituents: "GSK-3[ Inhibitor VI (Alkylating Agent)."

e secondary Containment: Place the bagged vial into the lab's Solid Hazardous Waste Drum
(usually a wide-mouth HDPE drum).

Protocol B: Disposal of Liquid Solutions
(DMSOI/Ethanol)

Context: Stock solutions (typically 10-25 mM in DMSO) or reaction mixtures.
o Chemical Compatibility: GSK-3[ Inhibitor VI contains halogens (Bromine, Chlorine).

o If dissolved in DMSO/Ethanol: Dispose of in the Non-Halogenated Organic Solvent waste
stream (unless your institution requires all halogen-containing molecules, regardless of
solvent, to go into Halogenated waste. Verify with local EHS).

o If dissolved in Chloroform/DCM: Must go into Halogenated Solvent waste.

» Precipitation Check: Ensure the compound does not precipitate and form a sludge at the
bottom of the waste container. If sludge forms, report it as a "mixed phase" waste.

e Rinsing: Triple-rinse empty stock vials with a small volume of solvent (ethanol). Add the
rinsate to the liquid waste container. Deface the label on the empty vial and dispose of the
glass in the "Glass/Sharps" bin.

Protocol C: Trace Contaminated Solids (The "Yellow
Bag" Stream)

Context: Gloves, pipette tips, and bench paper contaminated with droplets.

e Collection: Collect in a designated "Chemically Contaminated Solid Waste" container (often
lined with a yellow or clear heavy-duty bag).
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» No Sharps: Ensure no needles or glass are mixed in this bag to prevent puncture hazards for
waste handlers.

» Sealing: When full, "gooseneck" seal the bag with tape or a zip tie.

Part 4: Spill Cleanup Procedure (Immediate Action)

Scenario: You have dropped a vial of GSK-3[3 Inhibitor 6 powder on the floor. Risk: Inhalation of
dust and skin contact with an alkylating agent.

Workflow: The "Wet-Wipe" Method

Do NOT sweep dry powder. This generates aerosols.

Isolate: Evacuate the immediate 3-meter radius. Post a "Do Not Enter"” sign.

o PPE Up: Wear double nitrile gloves, a lab coat, and safety goggles. If the spill is >100 mg,
wear an N95 respirator or half-mask.

e Cover: Gently cover the spill with paper towels.

o Dampen: Soak the paper towels with 10% Ethanol or water. This prevents dust generation.

[2]
e Scoop: Use plastic scrapers or tongs to lift the damp pile into a hazardous waste bag.

o Decontaminate: Wipe the surface with a 10% bleach solution (to degrade the biological
activity) followed by water [3].

» Dispose: Place all cleanup materials (gloves, towels, scoop) into the Solid Hazardous Waste
stream.

Diagram 2: Spill Response Loop
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Caption: Operational loop for cleaning up GSK-3[3 Inhibitor 6 spills without generating
hazardous dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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